Cas no 478945-28-7 (2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide)

• Product Name: 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide
• CAS No: 478945-28-7
• MF: C₂₁H₂₂BrClN₂O
• MW: 433.769183635712
• CID: 6111428
• PubChem ID: 16682544
• Update Time: 2025-10-21

2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide
• 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide
• F0039-0201
• AKOS002346941
• SMR000420199
• 478945-28-7
• CHEMBL1535955
• 2-(4-Chloro-phenyl)-1-(4-methoxy-phenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium
• AKOS003620515
• HMS2787P18
• MLS000780016
• 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-4-ium;bromide

• Inchi： 1S/C21H22ClN2O.BrH/c1-25-19-12-10-18(11-13-19)24-20(16-6-8-17(22)9-7-16)15-23-14-4-2-3-5-21(23)24;/h6-13,15H,2-5,14H2,1H3;1H/q+1;/p-1
• InChI Key： SKNCCFGTNSUDBA-UHFFFAOYSA-M
• SMILES： O(C1C=CC([N+]2=C3CCCCCN3C=C2C2C=CC(Cl)=CC=2)=CC=1)C.[Br-]

Computed Properties

• Exact Mass: 432.06040g/mol
• Monoisotopic Mass: 432.06040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18Ų

Additional information on 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide

Comprehensive Analysis of 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide (CAS No. 478945-28-7)

The compound 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide (CAS No. 478945-28-7) is a structurally complex and pharmacologically significant molecule. With the increasing interest in heterocyclic compounds in medicinal chemistry, this compound has garnered attention for its potential applications in various fields. The presence of both chlorophenyl and methoxyphenyl groups, along with the imidazo[1,2-a]azepine core, makes it a subject of extensive research.

One of the key reasons for the growing interest in 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is its potential role in drug discovery. Researchers are particularly intrigued by its structural similarity to other bioactive molecules that exhibit therapeutic effects. The imidazo[1,2-a]azepine scaffold is known for its versatility in binding to various biological targets, making it a promising candidate for the development of new pharmaceuticals.

In addition to its medicinal applications, 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is also studied for its chemical properties. The compound's solubility, stability, and reactivity are critical factors that influence its utility in different industrial processes. Understanding these properties is essential for optimizing its synthesis and application in various chemical reactions.

The synthesis of 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide involves multi-step organic reactions, often requiring precise control of reaction conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development purposes. The use of modern techniques such as microwave-assisted synthesis and catalysis has further enhanced the efficiency of its production.

From a market perspective, the demand for 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is expected to rise, driven by its potential applications in pharmaceuticals and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. The global market for such advanced intermediates is projected to grow significantly in the coming years.

Environmental and safety considerations are also paramount when working with 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide. Proper handling, storage, and disposal protocols must be followed to ensure minimal environmental impact and workplace safety. Regulatory compliance with international standards is essential for manufacturers and users of this compound.

In conclusion, 2-(4-chlorophenyl)-1-(4-methoxyphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide (CAS No. 478945-28-7) represents a fascinating area of research with broad potential applications. Its unique structural features and chemical properties make it a valuable compound in the fields of medicinal chemistry and industrial chemistry. Continued research and development efforts are likely to uncover new uses and improve existing applications of this versatile molecule.